Cas no 109346-86-3 (2-(3-chloro-4-fluorophenyl)acetaldehyde)

• Product Name: 2-(3-chloro-4-fluorophenyl)acetaldehyde
• CAS No: 109346-86-3
• MF: C₈H₆ClFO
• MW: 172.584044933319
• MDL: MFCD11553557
• CID: 1187898
• PubChem ID: 53403585
• Update Time: 2025-08-04

2-(3-chloro-4-fluorophenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-4-fluorophenyl)acetaldehyde
• 2-(3-chloro-4-fluorophenyl)acetaldehyde
• AKOS006324550
• SCHEMBL2172166
• A1-19116
• EN300-1967287
• 109346-86-3
• CS-0440734

• MDL： MFCD11553557
• Inchi： 1S/C8H6ClFO/c9-7-5-6(3-4-11)1-2-8(7)10/h1-2,4-5H,3H2
• InChI Key： BQHKNLUHANXUAS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC=O)F

Computed Properties

• Exact Mass: 172.0091207g/mol
• Monoisotopic Mass: 172.0091207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(3-chloro-4-fluorophenyl)acetaldehyde

Comprehensive Overview of 2-(3-Chloro-4-fluorophenyl)acetaldehyde (CAS No. 109346-86-3): Properties, Applications, and Industry Insights

2-(3-Chloro-4-fluorophenyl)acetaldehyde (CAS No. 109346-86-3) is a specialized organic compound widely recognized for its role as a key intermediate in pharmaceutical and agrochemical synthesis. This chloro-fluorophenyl derivative exhibits unique reactivity due to the presence of both aldehyde and halogenated aromatic functional groups, making it invaluable for constructing complex molecular architectures. With the growing demand for fluorinated compounds in drug discovery—driven by their enhanced metabolic stability and bioavailability—this chemical has garnered significant attention from researchers and manufacturers alike.

The compound’s molecular structure, featuring a 3-chloro-4-fluorophenyl moiety, contributes to its versatility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig animations, which are pivotal in modern API (Active Pharmaceutical Ingredient) development. Recent studies highlight its utility in synthesizing EGFR inhibitors and antifungal agents, aligning with the pharmaceutical industry’s focus on targeted therapies. Additionally, its application in crop protection chemicals underscores its agrochemical relevance, particularly in formulating herbicides with improved selectivity.

From a technical perspective, 2-(3-chloro-4-fluorophenyl)acetaldehyde is characterized by a pale-yellow to colorless appearance, typically supplied as a liquid or low-melting solid. Its CAS registry number 109346-86-3 ensures precise identification in regulatory and safety documentation, a critical factor for compliance with REACH and FDA guidelines. Analytical techniques like GC-MS and HPLC are commonly employed to verify its purity, which often exceeds 97% in commercial batches.

Industry trends reveal a surge in searches for "fluorinated building blocks for drug synthesis" and "high-purity aromatic aldehydes," reflecting the compound’s niche yet expanding market. Environmental considerations also drive innovation, with manufacturers adopting green chemistry principles to optimize its production. For instance, catalytic hydrogenation methods are being explored to reduce waste generation during the synthesis of 2-(3-chloro-4-fluorophenyl)acetaldehyde.

In conclusion, CAS No. 109346-86-3 represents a critical link in the value chain of fine chemicals, bridging academic research and industrial applications. Its dual utility in life sciences and material innovation positions it as a compound of enduring relevance, particularly as the demand for halogenated intermediates continues to rise. Future developments may focus on scalable synthesis routes and novel derivatives to meet evolving sectoral needs.